5-methyl-2-phenyl-7-(4-(2-phenylbutanoyl)piperazine-1-carbonyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one

• IUPAC Name: 5-methyl-2-phenyl-7-[4-(2-phenylbutanoyl)piperazine-1-carbonyl]pyrazolo[4,3-c]pyridin-3-one
• InChI: InChI=1S/C28H29N5O3/c1-3-22(20-10-6-4-7-11-20)26(34)31-14-16-32(17-15-31)27(35)23-18-30(2)19-24-25(23)29-33(28(24)36)21-12-8-5-9-13-21/h4-13,18-19,22H,3,14-17H2,1-2H3
• InChI Key: HEOZVIKTLAYTDV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)N2CCN(CC2)C(=O)C3=CN(C=C4C3=NN(C4=O)C5=CC=CC=C5)C
• Molecular Formula: C28H29N5O3
• Molecular Weight: 483.6 g/mol

Description

5-methyl-2-phenyl-7-(4-(2-phenylbutanoyl)piperazine-1-carbonyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one is a useful research compound. Its molecular formula is C28H29N5O3 and its molecular weight is 483.572. The purity is usually 95%.
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Scientific Research Applications

Tautomerism and Structural Analysis

Research into aza heterocycles, including compounds structurally related to the specified chemical, has uncovered insights into their tautomeric structures and spontaneous transformation products in both crystal and solution forms. A study by Gubaidullin et al. (2014) explores the structure of a related compound, revealing it exists as a zwitterion with proton localization on a nitrogen atom within the piperidine ring, with negative charge delocalized over the pyrazololate fragment. This compound is stable in crystal form but undergoes complex transformations in solution, leading to a mixture of products, with detailed NMR spectroscopy and X-ray analysis providing structural confirmation (Gubaidullin, Nabiullin, Kharlamov, & Buzykin, 2014).

Synthesis and Structural Dynamics

Another study by Buzykin et al. (2014) on aza cycles further elucidates the tautomeric structure of related compounds, confirming the zwitterionic structure through X-ray analysis. This research underscores the complex interplay of structural dynamics in such compounds (Buzykin, Gubaidullin, Nabiullin, & Saifina, 2014).

Novel Synthesis Applications

A novel synthesis approach to create derivatives incorporating the pyrimidine moiety has been explored by Ho and Suen (2013), showcasing the versatility of such compounds in heterocyclic synthesis. This involves intramolecular cyclization techniques to produce a series of novel derivatives, highlighting the potential for creating diverse molecular structures from base compounds like the one (Ho & Suen, 2013).

Antimicrobial and Biofilm Inhibition

Mekky and Sanad (2020) have developed novel hybrids possessing a piperazine linker, demonstrating potent antibacterial efficacies and biofilm inhibition activities. This research indicates the potential therapeutic applications of compounds containing the piperazine moiety in combating bacterial infections and biofilm-related issues (Mekky & Sanad, 2020).